Cas no 327061-50-7 (9-bromo-6-ethyl-6H-indolo2,3-bquinoxaline)

• Product Name: 9-bromo-6-ethyl-6H-indolo2,3-bquinoxaline
• CAS No: 327061-50-7
• MF: C₁₆H₁₂BrN₃
• MW: 326.190582275391
• CID: 6528051
• Update Time: 2025-09-28

9-bromo-6-ethyl-6H-indolo2,3-bquinoxaline Chemical and Physical Properties

Names and Identifiers

• 9-bromo-6-ethyl-6H-indolo2,3-bquinoxaline
• 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline
• 6H-Indolo[2,3-b]quinoxaline, 9-bromo-6-ethyl-

• Inchi： 1S/C16H12BrN3/c1-2-20-14-8-7-10(17)9-11(14)15-16(20)19-13-6-4-3-5-12(13)18-15/h3-9H,2H2,1H3
• InChI Key： FDVFUOAGKOCQKN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C3=C(N(CC)C=12)C=CC(Br)=C3

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Melting Point: 229-230 °C(Solv: N,N-dimethylformamide (68-12-2))
• Boiling Point: 510.6±50.0 °C(Predicted)
• pka: 1.36±0.30(Predicted)

Additional information on 9-bromo-6-ethyl-6H-indolo2,3-bquinoxaline

Introduction to 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline (CAS No. 327061-50-7)

9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline, identified by the Chemical Abstracts Service Number (CAS No.) 327061-50-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indoloquinoxaline class, a structural motif known for its broad spectrum of biological activities. The presence of both bromo and ethyl substituents in its molecular framework suggests potential for diverse chemical modifications, making it a valuable scaffold for drug discovery and development.

The indoloquinoxaline scaffold is particularly noteworthy due to its demonstrated efficacy in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The structural complexity of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline allows for selective interactions with biological targets, which is a critical factor in the design of novel pharmacological agents. Recent studies have highlighted the compound's potential as an inhibitor of kinases and other enzymes involved in cancer progression, underscoring its significance in preclinical research.

In the realm of oncology, indolo[2,3-b]quinoxalines have been extensively studied for their ability to modulate signaling pathways that are aberrantly activated in tumor cells. The bromo substituent in 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline enhances its reactivity, enabling further derivatization to optimize potency and selectivity. This feature has been exploited in the synthesis of analogs that exhibit improved pharmacokinetic profiles and reduced toxicity.

Moreover, the ethyl group at the 6-position contributes to the compound's lipophilicity, a desirable property for oral bioavailability. This balance between hydrophobicity and hydrophilicity is crucial for achieving effective drug delivery and target engagement. The combination of these structural elements makes 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline a promising candidate for further investigation in clinical settings.

Recent advancements in computational chemistry have facilitated the rational design of indoloquinoxalines with enhanced biological activity. Molecular modeling studies have revealed that the bromo and ethyl substituents play a pivotal role in stabilizing the binding conformation of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline with its target enzymes. These insights have guided the development of more potent derivatives with improved therapeutic efficacy.

The synthesis of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the indoloquinoxaline core, followed by functional group transformations to introduce the bromo and ethyl substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for industrial applications.

In addition to its pharmaceutical applications, 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline has shown promise in other areas of biomedical research. For instance, it has been investigated for its potential role in modulating immune responses and reducing inflammation. The compound's ability to interact with various biological targets makes it a versatile tool for exploring novel therapeutic strategies.

The growing body of evidence supporting the biological activity of indoloquinoxalines has prompted numerous academic and industrial research groups to explore this class of compounds further. Collaborative efforts between chemists, biologists, and clinicians are essential for translating preclinical findings into viable clinical candidates. 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline serves as a prime example of how structural innovation can lead to the discovery of new therapeutic agents.

Future research directions may focus on optimizing the pharmacological properties of 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline through structure-based drug design. By leveraging computational tools and high-throughput screening techniques, researchers can identify analogs with enhanced potency, selectivity, and safety profiles. These efforts are likely to yield compounds that address unmet medical needs across multiple disease indications.

In conclusion,9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline (CAS No. 327061-50-7) is a structurally complex heterocyclic compound with significant potential in pharmaceutical research. Its unique chemical features make it a valuable scaffold for developing novel therapeutics targeting various diseases. As our understanding of biological mechanisms continues to evolve,indolo[2,3-b]quinoxalines like 9-bromo-6-ethyl-6H-indolo[2,3-b]quinoxaline are poised to play a crucial role in shaping the future of medicine.